Cas no 13146-72-0 (3'-Deoxyinosine)

• Product Name: 3'-Deoxyinosine
• CAS No: 13146-72-0
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• MDL: MFCD24387082
• CID: 220070
• Update Time: 2025-04-19

3'-Deoxyinosine Chemical and Physical Properties

Names and Identifiers

• Inosine, 3'-deoxy-
• 3´-Deoxyinosine
• 3′-deoxyinosine
• 3'-Deoxyinosine
• 9-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ol
• 1,9-Dihydro-9-(3'-deoxy-β-D-ribofuranosyl)-6H-purin-6-one

• MDL： MFCD24387082
• Inchi： 1S/C10H12N4O4/c15-2-5-1-6(16)10(18-5)14-4-13-7-8(14)11-3-12-9(7)17/h3-6,10,15-16H,1-2H2,(H,11,12,17)/t5-,6+,10+/m0/s1
• InChI Key： RPZDLTVHZJHPAW-BAJZRUMYSA-N
• SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C=NC2C(NC=NC1=2)=O)O

Computed Properties

• Exact Mass: 252.08600
• Monoisotopic Mass: 252.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.91±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 681.2°Cat760mmHg
• Flash Point: 365.8°C
• Refractive Index: 1.837
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• PSA: 113.26000
• LogP: -1.23970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides